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Compound of Interest

2,2,2-Trifluoro-1-(2-
Compound Name: )
fluorophenyl)ethanamine

CAS No.: 886368-16-7

Cat. No.: B2950332

Get Quote

(S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-amine

Document Control:
o Type: Technical Whitepaper / Reagent Guide
e Version: 2.0 (Scientific Review)

Part 1: Executive Summary & Core Identity

CAS 1213370-95-6 is a specialized chiral fluorinated building block used primarily in the
synthesis of advanced pharmaceutical candidates. It belongs to the class of

-trifluoromethyl amines, a privileged structural motif in modern medicinal chemistry.

This molecule is not a final drug product but a critical chiral intermediate employed to introduce
the (S)-1-(2-fluorophenyl)-2,2,2-trifluoroethyl moiety. This moiety is valued for its ability to
modulate lipophilicity, metabolic stability, and acid-base properties of bioactive molecules.

Chemical Identity Table
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Property

Specification

IUPAC Name

(1S)-2,2,2-Trifluoro-1-(2-

fluorophenyl)ethanamine

Common Name

(S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethylamine

CAS Number 1213370-95-6 (Free Base)
Related CAS 1391504-94-1 (Hydrochloride Salt)
C
H
Molecular Formula
F
N
Molecular Weight 193.14 g/mol
Chirality (S)-Enantiomer
Colorless to pale yellow liquid (Free Base) /
Appearance _ _
White solid (HCI salt)
- Soluble in MeOH, DCM, DMSO; Sparingly
Solubility

soluble in water (Free Base)

Part 2: Scientific Integrity & Mechanism of Utility
The "Fluorine Effect” in Drug Design

The utility of CAS 1213370-95-6 stems from the specific electronic and steric perturbations

introduced by the trifluoromethyl (-CF

) and ortho-fluoro groups.

o pKa Modulation (Basicity Reduction):

o Mechanism: The strong electron-withdrawing nature of the

-CF
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group significantly reduces the electron density on the adjacent amine nitrogen.
o Impact: While a typical benzylamine has a pKa

9.5, an

-trifluoromethyl amine typically exhibits a pKa in the range of 5.5 — 6.5.

o Application: This allows the amine (and its derivatives) to remain largely unprotonated at
physiological pH (7.4), enhancing membrane permeability and oral bioavailability
compared to non-fluorinated analogs.

o Metabolic Blockade:

o Mechanism: The benzylic C-H bond is typically a "soft spot" for Cytochrome P450-
mediated oxidation. The presence of the CF

group electronically deactivates this C-H bond, while the ortho-fluorine on the phenyl ring
blocks metabolic attack at the ring's most reactive position.

o Result: dramatically increased metabolic half-life (
) of the final drug candidate.
o Conformational Locking:
o Mechanism: The CF

group is sterically demanding (similar in volume to an isopropy! group). This restricts the
rotation of the ethylamine chain, locking the molecule into a bioactive conformation that
often improves binding affinity to target proteins (e.g., proteases, GPCRS).

Synthesis Logic (Retrosynthesis)

The synthesis of high-purity (S)-enantiomer is non-trivial and typically requires asymmetric
catalysis.
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Figure 1: Common Retrosynthetic Pathway using Ellman's Auxiliary Chemistry

2,2,2-Trifluoro-1-
(2-fluorophenyl)ethanone

Asymmetric Reduction (S)-2,2,2-Trifluoro-1-
Ketimine Intermediate NaBH4 or Ru-Cat) + Hydrolysis (2-fluorophenyl)ethylamine

(C=N Bond) (Targen

Chiral Induction

(S)-tert-Butanesulfinamide
(Chiral Aux)

Click to download full resolution via product page

Figure 1: The most reliable route to high enantiomeric excess (>98% ee) involves the
condensation of the trifluoroketone with (S)-tert-butanesulfinamide followed by

diastereoselective reduction.

Part 3: Experimental Protocols
Handling & Storage Standards

o Air Sensitivity: The free base amine readily absorbs CO
from the air to form carbamates.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The Hydrochloride salt
is stable at room temperature but hygroscopic.

o Safety: Fluorinated amines can be irritants.[1] Use standard PPE (nitrile gloves, safety

glasses, fume hood).

Protocol: Amide Coupling (General Procedure)
Because the
-CF

group reduces nucleophilicity, standard EDC/NHS coupling often fails. High-energy coupling
reagents are required.
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Reagents:

Carboxylic Acid Partner (1.0 eq)

CAS 1213370-95-6 (1.1 eq)

HATU (1.2 eq) or T3P (Propylphosphonic anhydride)
DIPEA (3.0 eq)

Solvent: DMF or EtOAC

Step-by-Step Workflow:

Dissolution: Dissolve the Carboxylic Acid and DIPEA in dry DMF (0.1 M concentration).

Activation: Add HATU in one portion. Stir at room temperature for 5-10 minutes to form the
activated ester.

Addition: Add CAS 1213370-95-6 (dissolved in minimal DMF) dropwise to the reaction
mixture.

o Note: If using the HCI salt, ensure extra DIPEA (1.0 eq) is added to neutralize the salt
before addition.

Reaction: Stir at RT for 2—4 hours. Monitor by LC-MS.

o Observation: The reaction is slower than with benzylamine. Heating to 40°C may be
required for sterically hindered acids.

Workup: Dilute with EtOAc, wash with saturated NaHCO

(x2), water (x1), and brine (x1). Dry over Na

SO

Quality Control: Chiral HPLC Method
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To verify the enantiomeric purity (S-isomer vs R-isomer):

e Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 pum).

» Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.
» Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

o Expectation: The (S)-enantiomer typically elutes first or second depending on the specific
column interaction; reference standard required for confirmation.

Part 4: Visualization of Biological Impact

The following diagram illustrates how incorporating this building block alters the properties of a
hypothetical drug scaffold.

(Clzrrlkl)%xsyll:iiﬁ:lc?d) Bas %iﬁﬁ;;)_%_s Figure 2: Pharmacological Advantages Conferred by the Trifluoro-Ethylamine Moiety
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Part 5: References
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e PubChem Compound Summary. CAS 1213370-95-6. National Center for Biotechnology
Information. [Link]

e Ma, J. A., & Cahard, D. (2008). Asymmetric Synthesis of Chiral Trifluoromethylated Amines.
Chemical Reviews, 108(9). (Foundational chemistry for this class of compounds). [Link]

o Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of
Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Strategic Reagent Profile: CAS 1213370-95-6].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2950332/docs#strategic-reagent-profile-cas-
1213370-95-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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